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Compound of Interest

Compound Name: FTY720-Mitoxy

Cat. No.: B15575974

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for FTY720-
Mitoxy are not readily available in the public domain. The following guidelines are based on the
known hazards of its parent compound, FTY720 (Fingolimod), and established best practices
for the disposal of hazardous research chemicals. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for specific protocols and to ensure
compliance with all applicable federal, state, and local regulations.[1]

FTY720-Mitoxy is a derivative of the FDA-approved drug FTY720 (Fingolimod), modified to
specifically target mitochondria.[2][3] While this modification enhances its neuroprotective and
anti-inflammatory properties for research in neurodegenerative diseases, it is crucial to handle
and dispose of the compound with care, assuming a hazard profile similar to or greater than its
parent compound.[3]

Hazard Profile of Parent Compound: FTY720
(Fingolimod)
The known hazards associated with FTY720 and its phosphate salt underscore the need for

caution. This information, summarized from available safety data sheets, should inform the risk
assessment for handling and disposing of FTY720-Mitoxy.
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Hazard Key Precautionary
Compound Name CAS Number o
Classifications Statements
Reproductive toxicity
(Suspected of
damaging fertility or ) )
_ Avoid breathing dust.
the unborn child; May )
Wash skin thoroughly
cause harm to breast- ) )
) ) ) ) after handling. Avoid
Fingolimod fed children), Skin
] 162359-56-0 o ] release to the
(hydrochloride) Irritation, Serious Eye )
o environment. Wear
Irritation, May cause ]
_ o protective gloves/eye
respiratory irritation, .
o protection.[4]
Harmful to aquatic life
with long-lasting
effects.[4]
Do not eat, drink or
smoke when using
Acute Toxicity (Oral, this product. Wear
Dermal, Inhalation) - protective
FTY720 Phosphate 402615-91-2 Toxic if swallowed, in gloves/protective

contact with skin, or if
inhaled.[5]

clothing. Do not
breathe
dust/fume/gas/mist/va

pors/spray.[5]

Immediate Safety and Disposal Procedures

This section provides a step-by-step guide for the safe disposal of FTY720-Mitoxy in various

forms.

Step 1: Personal Protective Equipment (PPE)

Before handling FTY720-Mitoxy in any form, ensure appropriate PPE is worn. This includes:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety glasses with side shields or goggles.
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e Lab Coat: A standard laboratory coat.

e Respiratory Protection: If handling the powder outside of a chemical fume hood, a respirator
may be required. Consult your institution's EHS guidelines.

Step 2: Waste Segregation and Collection

Proper segregation is critical for safe disposal. All waste contaminated with FTY720-Mitoxy
must be treated as hazardous chemical waste.

e Solid Waste:

o Collect unused or expired FTY720-Mitoxy powder in its original container or a clearly
labeled, sealed hazardous waste container.

o Place contaminated items such as weighing paper, gloves, and disposable lab coats into a
designated hazardous waste bag or container.[6]

e Liquid Waste:

o Collect all solutions containing FTY720-Mitoxy (e.g., stock solutions, experimental media)
in a dedicated, sealed, and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless approved by your EHS department.

o FTY720 is sparingly soluble in aqueous buffers but soluble in organic solvents like ethanol
and DMSO.[7] Dispose of organic solvent waste in an appropriate, separate hazardous
waste container.

e Sharps Waste:

o Needles, pipette tips, and other sharps contaminated with FTY720-Mitoxy must be
disposed of in a designated sharps container for hazardous chemical waste.[6]

Step 3: Labeling and Storage

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
"FTY720-Mitoxy," and any known hazard characteristics (e.g., "Toxic," "Reproductive
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Hazard").

o Storage: Store the sealed waste containers in a designated, secure satellite accumulation
area until collection by your institution's EHS personnel. Ensure the storage area is well-
ventilated and away from incompatible materials.

Step 4: Decontamination

* Wipe down all work surfaces (e.g., chemical fume hood, benchtop) with an appropriate
decontamination solution after handling FTY720-Mitoxy. Consult your EHS department for
recommended cleaning agents.

» Dispose of cleaning materials as solid hazardous waste.

Step 5: Emergency Procedures

» Skin Contact: Immediately wash the affected area with soap and water and rinse thoroughly.

[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

« Inhalation: Move the person to fresh air.
¢ Ingestion: If swallowed, seek immediate medical attention.

 In all cases of exposure, consult the relevant safety data sheet for FTY720 and seek medical
advice.[4][5]

Experimental Protocols and Data
Preparation of FTY720-Mitoxy Stock Solutions

For experimental use, FTY720-Mitoxy is typically dissolved in an organic solvent to create a
concentrated stock solution, which is then diluted for treatments.[8]
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Parameter Value Details

FTY720-Mitoxy was dissolved

Solvent 200 Proof Ethanol ]

in ethanol.[8]

A5 mM stock solution was
Stock Concentration 5 mM created for experimental use.

[8]

The stock solution was diluted

] ] to final concentrations ranging

Working Concentration 40 - 320 nM

from 40 to 320 nanomolar for

cell culture treatments.[8]

Methodology: To prepare a 5 mM stock solution, FTY720-Mitoxy is dissolved in 200-proof
ethanol. This stock is then further diluted in the appropriate cell culture medium to achieve the
desired final working concentrations for experiments.[8]

Visualizing Relationships and Workflows

The following diagrams illustrate the chemical relationship of FTY720-Mitoxy and the
recommended workflow for its safe disposal.

FTY720 (Fingolimod) Chemical Targets Mitochondria > FTY720-Mitoxy
Parent Compound Modification Triphenylphosphonium Bromide Derivative

Click to download full resolution via product page

Caption: Logical relationship between FTY720 and its derivative, FTY720-Mitoxy.
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Caption: Recommended workflow for the safe handling and disposal of FTY720-Mitoxy.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15575974?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15575974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

